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Compound of Interest

Compound Name: RU1968 bis-TFA salt

CAS No.: 171336-24-6

Cat. No.: B610587 Get Quote

This guide provides an in-depth technical overview of RU1968 bis-TFA salt, a pivotal tool for

researchers in reproductive biology, ion channel physiology, and drug development. We will

delve into its core chemical properties, mechanism of action, and practical applications, offering

field-proven insights to empower your research.

Core Chemical Identity of RU1968 bis-TFA Salt
RU1968 is a steroidal derivative that has gained prominence as a potent inhibitor of the sperm-

specific cation channel, CatSper.[1][2][3] The compound is most commonly supplied as a bis-

trifluoroacetate (bis-TFA) salt. It is crucial to note that the frequently cited CAS number,

171336-24-6, refers to the free base of the molecule.[1][4][5] The bis-TFA salt form has distinct

properties, which are summarized below.
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Chemical Identifier Value Source

Compound Name RU1968 bis-TFA salt Multiple

CAS Number (Free Base) 171336-24-6 [1][4][5]

Molecular Formula (bis-TFA

salt)
C28H40F6N2O5 [5]

Molecular Weight (bis-TFA

salt)
598.63 g/mol [5]

IUPAC Name (bis-TFA salt)

(8S,9S,13S,14S,17S)-17-[1-[2-

(dimethylamino)ethylamino]eth

yl]-13-methyl-

6,7,8,9,11,12,14,15,16,17-

decahydrocyclopenta[a]phena

nthren-3-ol;bis(2,2,2-

trifluoroacetic acid)

PubChem

InChI (bis-TFA salt)

InChI=1S/C24H38N2O.2C2HF

3O2/c1-16(25-13-14-

26(3)4)22-9-10-23-21-7-5-17-

15-18(27)6-8-19(17)20(21)11-

12-24(22,23)2;23-

2(4,5)1(6)7/h6,8,15-16,20-

23,25,27H,5,7,9-14H2,1-

4H3;2(H,6,7)/t16?,20-,21-,22-,

23+,24-;;/m1../s1

PubChem

SMILES (bis-TFA salt)

CC([C@H]1CC[C@@H]2[C@

@]1(CC[C@H]3[C@H]2CCC4

=C3C=CC(=C4)O)C)NCCN(C)

C.C(=O)(C(F)(F)F)O.C(=O)

(C(F)(F)F)O

PubChem

A Note on Stereochemistry: A significant challenge in the synthesis and application of RU1968

is its complex stereochemistry. The molecule contains multiple chiral centers, leading to a

mixture of diastereomeric pairs of enantiomers.[2][3] This inherent complexity has historically
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hampered its widespread availability and necessitates careful consideration in experimental

design and data interpretation.[2][3]

Mechanism of Action: Potent and Selective
Inhibition of the CatSper Ion Channel
RU1968 functions as a potent, cross-species inhibitor of the CatSper (cation channel of sperm)

ion channel.[1][3][6] This channel is a crucial component of the molecular machinery that

governs sperm motility and is essential for male fertility.

The CatSper channel is a voltage-gated calcium channel with a unique sensitivity to both pH

and various signaling molecules, most notably progesterone.[3] Progesterone, released by

cumulus cells surrounding the oocyte, acts as a potent activator of CatSper, triggering a rapid

influx of calcium ions (Ca2+) into the sperm flagellum.[3] This Ca2+ surge is a critical event that

initiates a cascade of physiological responses, including:

Hyperactivated motility: A vigorous, asymmetrical swimming pattern necessary for navigating

the female reproductive tract and penetrating the egg's outer layers.

Chemotaxis: Directed swimming towards the oocyte, guided by chemical cues.

Acrosome reaction: The release of enzymes from the sperm head that facilitates fertilization.

[3]

RU1968 exerts its inhibitory effect by directly blocking the CatSper channel, thereby preventing

the progesterone-induced Ca2+ influx.[1][6] This action effectively mimics the dysfunction of the

CatSper channel, leading to a suppression of the downstream physiological events essential

for fertilization.[6]

Progesterone

CatSper Channel
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Figure 1. Mechanism of RU1968 action on the CatSper signaling pathway.

Potency and Selectivity
RU1968 demonstrates significant potency in inhibiting CatSper-mediated Ca2+ signals. Studies

have reported IC50 values of 4 µM and 3.8 µM for the suppression of progesterone- and

prostaglandin-induced Ca2+ influx in human sperm, respectively.[1]

A key advantage of RU1968 is its selectivity for CatSper over the closely related potassium

channel Slo3, which is also present in sperm.[1][6] RU1968 exhibits an approximately 15-fold

lower potency for inhibiting human Slo3 compared to CatSper, making it a valuable tool for

dissecting the specific roles of these two channels in sperm physiology.[6]

The Role of the bis-TFA Salt Form
The use of trifluoroacetic acid (TFA) to create a salt form of a research compound is a common

practice in medicinal chemistry and pharmacology. TFA acts as a strong ion-pairing agent,

which can enhance the solubility and stability of the parent molecule.[7] For basic compounds

like RU1968, the formation of a bis-TFA salt can improve its handling characteristics and

ensure more consistent and reproducible results in experimental settings.

Experimental Protocols and Methodologies
RU1968 bis-TFA salt is a versatile tool for investigating sperm physiology. Below are detailed

protocols for its application in common experimental assays.

Calcium Imaging in Human Sperm
This protocol outlines a method for measuring changes in intracellular calcium concentration

([Ca2+]i) in human sperm using a fluorescent indicator.

Materials:

RU1968 bis-TFA salt

Human semen samples from healthy donors

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b610587?utm_src=pdf-body-img
https://www.probechem.com/products_RU1968.html
https://www.probechem.com/products_RU1968.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6031884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6031884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12389442/
https://www.benchchem.com/product/b610587?utm_src=pdf-body
https://www.benchchem.com/product/b610587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Human Tubal Fluid (HTF) medium

Fluo-4 AM calcium indicator

Progesterone

384-well microplates

Fluorescence plate reader

Procedure:

Sperm Preparation:

Collect semen samples and allow them to liquefy for 30-60 minutes at 37°C.

Isolate motile sperm using a swim-up procedure in HTF medium.

Wash the sperm pellet by centrifugation and resuspend in fresh HTF medium.

Calcium Indicator Loading:

Incubate the sperm suspension with 5 µM Fluo-4 AM for 45 minutes at 37°C in the dark.

Wash the sperm twice by centrifugation to remove excess dye and resuspend in HTF

medium.

Experimental Setup:

Aliquot the Fluo-4 AM-loaded sperm suspension into the wells of a 384-well plate.

Prepare serial dilutions of RU1968 bis-TFA salt in HTF medium.

Add the RU1968 dilutions to the appropriate wells and incubate for a predetermined time

(e.g., 10-15 minutes).

Measurement of Calcium Influx:

Measure the baseline fluorescence using a plate reader.
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Stimulate the sperm with a final concentration of 1-10 µM progesterone.

Immediately begin recording the fluorescence intensity over time to measure the change

in [Ca2+]i.

Data Analysis:

Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from

the peak fluorescence after progesterone addition.

Normalize the data to a positive control (progesterone alone) and a negative control

(vehicle).

Plot the dose-response curve for RU1968 inhibition and calculate the IC50 value.
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Figure 2. Workflow for assessing RU1968 inhibition of calcium influx.
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Sperm Motility Analysis
This protocol describes how to assess the effect of RU1968 on sperm motility using computer-

assisted sperm analysis (CASA).

Materials:

RU1968 bis-TFA salt

Human semen samples

HTF medium

Progesterone

CASA system

Procedure:

Sperm Preparation:

Prepare motile sperm as described in the calcium imaging protocol.

Capacitate the sperm by incubating in HTF medium supplemented with bovine serum

albumin (BSA) for 3-4 hours at 37°C.

Treatment:

Treat the capacitated sperm with various concentrations of RU1968 bis-TFA salt or

vehicle control for a defined period.

In some experiments, co-incubate with progesterone to assess the inhibition of stimulated

motility.

Motility Assessment:

Load a small aliquot of the treated sperm suspension into a pre-warmed analysis

chamber.
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Analyze the sample using a CASA system to determine various motility parameters,

including:

Total motility (%)

Progressive motility (%)

Curvilinear velocity (VCL)

Straight-line velocity (VSL)

Average path velocity (VAP)

Amplitude of lateral head displacement (ALH)

Data Analysis:

Compare the motility parameters between the RU1968-treated groups and the control

groups.

Determine the concentration-dependent effects of RU1968 on basal and progesterone-

stimulated motility.

Off-Target Considerations and Limitations
While RU1968 is a relatively selective CatSper inhibitor, it is essential to be aware of potential

off-target effects. The parent compound has been reported to interact with sigma receptors in

somatic cells.[8] Although the action of RU1968 on sperm does not appear to involve sigma

receptor activation, this interaction should be considered when designing experiments,

particularly in non-sperm cell types or in vivo studies.[8]

Conclusion and Future Directions
RU1968 bis-TFA salt is an indispensable pharmacological tool for elucidating the complex role

of the CatSper ion channel in sperm physiology and fertilization. Its potent and selective

inhibitory activity allows for the precise dissection of CatSper-mediated signaling pathways.

The experimental protocols provided in this guide offer a solid foundation for researchers to

incorporate RU1968 into their studies.
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Future research may focus on the development of RU1968 analogs with improved selectivity

and pharmacokinetic properties. Furthermore, the use of RU1968 in conjunction with advanced

imaging and electrophysiological techniques will continue to unravel the intricate mechanisms

governing sperm function and may pave the way for novel strategies in fertility and

contraception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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